76-38-0

Methoxyflurane

In Stock

• CAS RN:
• 76-38-0

• Formula:
• C3H4Cl2F2O
  CH3OCF2CHCl2
  C3H4Cl2F2O

• InChI:
• InChI=1S/C3H4Cl2F2O/c1-8-3(6,7)2(4)5/h2H,1H3

• InChIKey:
• RFKMCNOHBTXSMU-UHFFFAOYSA-N

• Methoxyflurane, also known as penthrane or metoxiflurano, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. Methoxyflurane is a drug which is used for use in the induction and maintenance of general anesthesia. Methoxyflurane exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methoxyflurane has been detected in multiple biofluids, such as urine and blood. Within the cell, methoxyflurane is primarily located in the cytoplasm. Methoxyflurane is a potentially toxic compound.
  Methoxyflurane is a clear colorless liquid with a sweet fruity odor. (NTP, 1992)
  Methoxyflurane is an ether in which the two groups attached to the central oxygen atom are methyl a...

2-hydroxy-N-(pyridin-2-ylmethylideneamino)benzamide

• CAS RN:
• 18176-38-0

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c17-12-7-2-1-6-11(12)13(18)16-15-9-10-5-3-4-8-14-10/h1-9,17H,(H,16,18)

• InChIKey:
• DLWUZZMMXCRNMJ-UHFFFAOYSA-N

• 2-hydroxy-N-(pyridin-2-ylmethylideneamino)benzamide is a useful research compound. Its molecular formula is C13H11N3O2 and its molecular weight is 241.24 g/mol. The purity is usually 95%.

2-(3-Chloro-4-cyclohexylphenyl)propanoic acid

• CAS RN:
• 13376-38-0

• Formula:
• C15H19ClO2

• InChI:
• InChI=1S/C15H19ClO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3,(H,17,18)

• InChIKey:
• ZJHLDHTYKGIXJG-UHFFFAOYSA-N

• 2-(3-Chloro-4-cyclohexylphenyl)propanoic acid, also known as 2-(3-Chloro-4-cyclohexylphenyl)propanoic acid, is a useful research compound. Its molecular formula is C15H19ClO2 and its molecular weight is 266.76 g/mol. The purity is usually 95%.

[4-[[3-(Benzyloxycarbonylamino)propyl]amino]butyl]carbamic acid tert-butyl ester

• CAS RN:
• 68076-38-0

• Formula:
• C20H33N3O4

• InChI:
• InChI=1S/C20H33N3O4/c1-20(2,3)27-19(25)23-14-8-7-12-21-13-9-15-22-18(24)26-16-17-10-5-4-6-11-17/h4-6,10-11,21H,7-9,12-16H2,1-3H3,(H,22,24)(H,23,25)

• InChIKey:
• SQLHQBBTNALFOQ-UHFFFAOYSA-N

• [4-[[3-(Benzyloxycarbonylamino)propyl]amino]butyl]carbamic acid tert-butyl ester, also known as [4-[[3-(Benzyloxycarbonylamino)propyl]amino]butyl]carbamic acid tert-butyl ester, is a useful research compound. Its molecular formula is C20H33N3O4 and its molecular weight is 379.5 g/mol. The purity is usually 95%.

Millettone

• CAS RN:
• 50376-38-0

• Formula:
• C22H18O6

• InChI:
• InChI=1S/C22H18O6/c1-22(2)6-5-11-14(28-22)4-3-12-20(23)19-13-7-16-17(26-10-25-16)8-15(13)24-9-18(19)27-21(11)12/h3-8,18-19H,9-10H2,1-2H3/t18-,19+/m1/s1

• InChIKey:
• TXNSUHKZCOMFPN-MOPGFXCFSA-N

• Millettone is a member of isoflavanones.

4-Fluoro-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-38-0

• Formula:
• C18H18FNO

• InChI:
• InChI=1S/C18H18FNO/c19-17-9-7-16(8-10-17)18(21)15-5-3-14(4-6-15)13-20-11-1-2-12-20/h3-10H,1-2,11-13H2

• InChIKey:
• XTWABMVCOMCJPO-UHFFFAOYSA-N

• 4-Fluoro-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18FNO and its molecular weight is 283.3 g/mol. The purity is usually 95%.

3-butyl-1-chloro-8-[2-(2H-tetrazol-5-yl)phenyl]-5,10-dihydroimidazo[1,5-b]isoquinoline

In Stock

• CAS RN:
• 165276-38-0

• Formula:
• C22H21ClN6

• InChI:
• InChI=1S/C22H21ClN6/c1-2-3-8-20-24-21(23)19-12-16-11-14(9-10-15(16)13-29(19)20)17-6-4-5-7-18(17)22-25-27-28-26-22/h4-7,9-11H,2-3,8,12-13H2,1H3,(H,25,26,27,28)

• 3-butyl-1-chloro-8-[2-(2H-tetrazol-5-yl)phenyl]-5,10-dihydroimidazo[1,5-b]isoquinoline, also known as 3-butyl-1-chloro-8-[2-(2H-tetrazol-5-yl)phenyl]-5,10-dihydroimidazo[1,5-b]isoquinoline, is a useful research compound. Its molecular formula is C22H21ClN6 and its molecular weight is 404.9. The purity is usually 95%.

8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 885276-38-0

• Formula:
• C14H11IN2O

• InChI:
• InChI=1S/C14H11IN2O/c15-13-9-16-14-12(7-4-8-17(13)14)18-10-11-5-2-1-3-6-11/h1-9H,10H2

• InChIKey:
• AKJCFRKLPAJOHF-UHFFFAOYSA-N

• 8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C14H11IN2O and its molecular weight is 350.15 g/mol. The purity is usually 95%.

8-[((1Z,3Z)-3-bromo-4-phenyl-1-azabuta-1,3-dienyl)amino]-7-[(2-chlorophenyl)me thyl]-1,3-dimethyl-1,3,7-trihydropurine-2,6-dione

Usually In Stock

• CAS RN:
• 372976-38-0

• Formula:
• C23H20BrClN6O2

• InChI:
• InChI=1S/C23H20BrClN6O2/c1-29-20-19(21(32)30(2)23(29)33)31(14-16-10-6-7-11-18(16)25)22(27-20)28-26-13-17(24)12-15-8-4-3-5-9-15/h3-13H,14H2,1-2H3,(H,27,28)/b17-12-,26-13-

• InChIKey:
• FTRBXVJQSLIVGG-PSMYTCBQSA-N

• 8-[((1Z,3Z)-3-bromo-4-phenyl-1-azabuta-1,3-dienyl)amino]-7-[(2-chlorophenyl)me thyl]-1,3-dimethyl-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C23H20BrClN6O2 and its molecular weight is 527.81. The purity is usually 95%.

methyl 2-[[(Z)-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enoyl]amino]benzoate

Usually In Stock

• CAS RN:
• 380476-38-0

• Formula:
• C20H17ClN2O5

• InChI:
• InChI=1S/C20H17ClN2O5/c1-26-17-10-12(9-15(21)18(17)27-2)8-13(11-22)19(24)23-16-7-5-4-6-14(16)20(25)28-3/h4-10H,1-3H3,(H,23,24)/b13-8-

• InChIKey:
• GNEGOVJYDYDNFM-UHFFFAOYSA-N

• Methyl 2-[[(Z)-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enoyl]amino]benzoate is a useful research compound. Its molecular formula is C20H17ClN2O5 and its molecular weight is 400.82. The purity is usually 95%.

N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 872976-38-0

• Formula:
• C20H25N3O8S

• InChI:
• InChI=1S/C20H25N3O8S/c1-28-16-7-6-15(11-17(16)29-2)32(26,27)23-8-4-10-31-18(23)13-22-20(25)19(24)21-12-14-5-3-9-30-14/h3,5-7,9,11,18H,4,8,10,12-13H2,1-2H3,(H,21,24)(H,22,25)

• InChIKey:
• SVZICZJQUZJEII-UHFFFAOYSA-N

• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O8S and its molecular weight is 467.49. The purity is usually 95%.

4-Octadecanol

• CAS RN:
• 856576-38-0

• Formula:
• C18H38O

• InChI:
• InChI=1S/C18H38O/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-18(19)16-4-2/h18-19H,3-17H2,1-2H3

• InChIKey:
• IIMNMDYAGLBIOT-UHFFFAOYSA-N

• 4-Octadecanol is a useful research compound. Its molecular formula is C18H38O and its molecular weight is 270.5 g/mol. The purity is usually 95%.

2,4,6-Tris(hexyloxy)benzenediazonium 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonate

Usually In Stock

• CAS RN:
• 220476-38-0

• Formula:
• C38H52N2O9S

• InChI:
• InChI=1S/C24H41N2O3.C14H12O6S/c1-4-7-10-13-16-27-21-19-22(28-17-14-11-8-5-2)24(26-25)23(20-21)29-18-15-12-9-6-3;1-20-12-8-11(15)10(7-13(12)21(17,18)19)14(16)9-5-3-2-4-6-9/h19-20H,4-18H2,1-3H3;2-8,15H,1H3,(H,17,18,19)/q+1;/p-1

• InChIKey:
• YYAIMHBSMYNVRU-UHFFFAOYSA-M

• 2,4,6-Tris(hexyloxy)benzenediazonium 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonate is a useful research compound. Its molecular formula is C38H52N2O9S and its molecular weight is 712.9 g/mol. The purity is usually 95%.

1-cyclopentyl-1H-pyrazole-3,5-diamine

In Stock

• CAS RN:
• 1250876-38-0

• Formula:
• C8H14N4

• InChI:
• InChI=1S/C8H14N4/c9-7-5-8(10)12(11-7)6-3-1-2-4-6/h5-6H,1-4,10H2,(H2,9,11)

• InChIKey:
• YMISJZAFHSQRBJ-UHFFFAOYSA-N

• 1-cyclopentyl-1H-pyrazole-3,5-diamine is a useful research compound. Its molecular formula is C8H14N4 and its molecular weight is 166.228. The purity is usually 95%.

1-(4-fluorobenzyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1705976-38-0

• Formula:
• C17H21FN4O2

• InChI:
• InChI=1S/C17H21FN4O2/c18-15-3-1-13(2-4-15)9-19-17(23)21-16-10-20-22(12-16)11-14-5-7-24-8-6-14/h1-4,10,12,14H,5-9,11H2,(H2,19,21,23)

• InChIKey:
• GKJOBAYSMIIRIU-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C17H21FN4O2 and its molecular weight is 332.379. The purity is usually 95%.

1-{2-Oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine

In Stock

• CAS RN:
• 2219376-38-0

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c1-5(8)7-2-6(3-7)4-9-7/h5-6H,2-4,8H2,1H3

• InChIKey:
• QVXDKXKQPXYPFW-UHFFFAOYSA-N

• 1-{2-Oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.187. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379976-38-0

• Formula:
• C20H22F3N7O

• InChI:
• InChI=1S/C20H22F3N7O/c1-12-10-13(2)29(26-12)17-4-5-19(31)30(27-17)15-6-8-28(9-7-15)18-11-16(20(21,22)23)24-14(3)25-18/h4-5,10-11,15H,6-9H2,1-3H3

• InChIKey:
• BSCXNSQQTBDWSG-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C20H22F3N7O and its molecular weight is 433.439. The purity is usually 95%.